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Compound of Interest

Compound Name: Ferric cacodylate

Cat. No.: B1216655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical applications of cacodylate

compounds in various scientific disciplines. From their pivotal role in the genesis of

organometallic chemistry to their use as herbicides and their consideration as chemical warfare

agents, this document details the scientific journey of these arsenic-containing compounds.

The information is presented with a focus on quantitative data, experimental methodologies,

and visual representations of key processes and relationships.

The Dawn of Organometallic Chemistry: Cadet's
Fuming Liquid
The history of cacodylate compounds begins in 1760 with the French chemist Louis Claude

Cadet de Gassicourt.[1][2][3][4] While investigating cobalt-containing sympathetic inks, he

heated potassium acetate with arsenic trioxide, producing a red-brown, oily liquid.[1][2] This

substance, which became known as "Cadet's fuming liquid," was the first organometallic

compound ever synthesized, marking a pivotal moment in the history of chemistry.[1][4][5][6]

The liquid was notable for its extremely unpleasant, garlic-like odor and its property of fuming

and spontaneously igniting in air.[1][2][7] Around 1840, Robert Bunsen conducted extensive

research to characterize the components of this liquid and its derivatives, which was

instrumental in the development of radical theory.[1] Jöns Jacob Berzelius suggested the name
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"kakodyl" (later cacodyl) from the Greek words kakodes (evil-smelling) and hyle (matter) for the

dimethylarsinyl radical, (CH₃)₂As.[7][8]

Composition of Cadet's Fuming Liquid
Cadet's fuming liquid is primarily a mixture of cacodyl (also known as dicacodyl or

tetramethyldiarsine) and cacodyl oxide.

Compound Chemical Formula
Molar Mass ( g/mol
)

Key Properties

Cacodyl (Dicacodyl) ((CH₃)₂As)₂ 209.98

Poisonous, oily liquid

with an extremely

unpleasant odor;

undergoes

spontaneous

combustion in dry air.

[7]

Cacodyl Oxide ((CH₃)₂As)₂O 225.98
A key component of

Cadet's fuming liquid.

Experimental Protocol: Synthesis of Cadet's Fuming
Liquid
The original synthesis by Cadet and the subsequent larger-scale preparations by Bunsen,

while historically significant, were fraught with danger due to the toxicity and pyrophoric nature

of the products.[5][8]

Bunsen's Large-Scale Preparation (c. 1840):

Reactants: A 1:1 by weight mixture of arsenic trioxide (As₂O₃) and potassium acetate

(CH₃COOK).[8]

Apparatus: A glass retort heated in a sand bath.[8]

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Cacodyl
http://wwwchem.uwimona.edu.jm/courses/CHEM3101/Organomet4.html
https://en.wikipedia.org/wiki/Cacodyl
https://edu.rsc.org/feature/historical-highlights-in-organoarsenic-chemistry/2020164.article
http://wwwchem.uwimona.edu.jm/courses/CHEM3101/Organomet4.html
http://wwwchem.uwimona.edu.jm/courses/CHEM3101/Organomet4.html
http://wwwchem.uwimona.edu.jm/courses/CHEM3101/Organomet4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


One kilogram of the arsenic trioxide and potassium acetate mixture was placed in the

glass retort.[8]

The retort was heated very slowly to red heat in a sand bath.[8]

The distillate, consisting of two liquid layers and a solid phase, was collected in a receiver.

[8]

Yield: Approximately 150 g of the red-brown liquid was obtained.[8]

The overall chemical reaction for the formation of cacodyl oxide is: 4 CH₃COOK + As₂O₃ →

((CH₃)₂As)₂O + 2 K₂CO₃ + 2 CO₂[1][7]

A subsequent reduction of the cacodyl oxide yields cacodyl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

http://wwwchem.uwimona.edu.jm/courses/CHEM3101/Organomet4.html
http://wwwchem.uwimona.edu.jm/courses/CHEM3101/Organomet4.html
http://wwwchem.uwimona.edu.jm/courses/CHEM3101/Organomet4.html
http://wwwchem.uwimona.edu.jm/courses/CHEM3101/Organomet4.html
https://en.wikipedia.org/wiki/Cadet%27s_fuming_liquid
https://en.wikipedia.org/wiki/Cacodyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arsenic Trioxide (As₂O₃)

Glass RetortPotassium Acetate (CH₃COOK)

Heat Slowly to red heat

DistillateDistillation Cacodyl Oxide (((CH₃)₂As)₂O) Cacodyl (((CH₃)₂As)₂)Reduction

Agent Blue

Cacodylic Acid (Dimethylarsinic Acid)

contains

Sodium Cacodylate

contains

Water

contains

Herbicide

is a

Desiccant

acts as a

Primary Target: Rice & Narrow-leafed Plants

affects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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